![molecular formula C9H8N2O4 B6165766 methyl 3-oxo-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carboxylate CAS No. 2168896-03-3](/img/no-structure.png)
methyl 3-oxo-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carboxylate
Description
Synthesis Analysis
The synthesis of this compound has been a subject of interest due to its special biological activity . The commonly used method for synthesizing this class of compounds involves using phenol, primary amines, and aldehydes as raw materials, and preparing them through the Mannich reaction . Another important method involves using ortho-aminomethylphenol with aldehydes or ketones under the catalytic action of SnCl4, Me, SiCl, etc., to prepare it by condensation cyclization .Molecular Structure Analysis
The molecular structure of “methyl 3-oxo-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carboxylate” is complex. The InChI code for a similar compound, “methyl 3,4-dihydro-2H-pyrido [3,2-b] [1,4]oxazine-6-carboxylate”, is1S/C9H10N2O3/c1-13-9 (12)6-2-3-7-8 (11-6)10-4-5-14-7/h2-3H,4-5H2,1H3, (H,10,11) . Physical And Chemical Properties Analysis
The physical and chemical properties of “methyl 3-oxo-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carboxylate” are not well-documented in the literature. A similar compound, “methyl 3,4-dihydro-2H-pyrido [3,2-b] [1,4]oxazine-6-carboxylate”, has a molecular weight of 194.19 . It is a powder at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-oxo-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carboxylate involves the condensation of 2-amino-3-cyanopyridine with ethyl acetoacetate followed by cyclization and esterification reactions.", "Starting Materials": [ "2-amino-3-cyanopyridine", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "methanol", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-amino-3-cyanopyridine in methanol and add sodium ethoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add ethyl acetoacetate to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Add acetic anhydride to the reaction mixture and heat at 60°C for 2 hours.", "Step 4: Cool the reaction mixture and add hydrochloric acid to adjust the pH to 2-3.", "Step 5: Extract the product with ethyl acetate and wash with water.", "Step 6: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 7: Purify the crude product by column chromatography using a mixture of ethyl acetate and hexane as the eluent to obtain the final product, methyl 3-oxo-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carboxylate." ] } | |
CAS RN |
2168896-03-3 |
Molecular Formula |
C9H8N2O4 |
Molecular Weight |
208.2 |
Purity |
95 |
Origin of Product |
United States |
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